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Compound of Interest

Compound Name: NBI 35965 hydrochloride

Cat. No.: B560253 Get Quote

Technical Support Center: NBI 35965
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of NBI 35965
hydrochloride in aqueous solutions.

Product Information
Property Value Reference

Molecular Weight 437.79 g/mol [1]

Formula C₂₁H₂₂Cl₂N₄·HCl [1]

CAS Number 1782228-59-4 [1]

Purity ≥98% [1]

Storage Desiccate at room temperature [1]

Mechanism of Action

Potent and selective

corticotropin-releasing factor

receptor 1 (CRF₁) antagonist

[1][2]
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Solvent Maximum Concentration Reference

Water 100 mM (43.78 mg/mL) [1]

DMSO 100 mM (43.78 mg/mL) [1]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of NBI 35965
hydrochloride?

A1: NBI 35965 hydrochloride is readily soluble in both water and DMSO up to 100 mM.[1] For

most in vitro applications, preparing a stock solution in sterile, purified water is recommended

to avoid potential solvent effects of DMSO on cell cultures. For in vivo studies, the choice of

solvent will depend on the route of administration and desired formulation.

Q2: I am observing precipitation when diluting my aqueous stock solution into a physiological

buffer (e.g., PBS). What could be the cause?

A2: While NBI 35965 hydrochloride is water-soluble, its solubility can be influenced by the pH

and ionic strength of the solution. Physiological buffers like PBS have a higher ionic strength

and a neutral pH, which can sometimes lead to the precipitation of a compound that is more

soluble in pure water, especially at high concentrations. It is advisable to prepare fresh dilutions

and to test the solubility in the final buffer system at the desired working concentration before a

large-scale experiment.

Q3: Can I sonicate or heat the solution to aid dissolution?

A3: Gentle warming (e.g., to 37°C) and brief sonication can be used to facilitate the dissolution

of NBI 35965 hydrochloride. However, prolonged heating or aggressive sonication should be

avoided to prevent potential degradation of the compound.

Q4: How should I store stock solutions of NBI 35965 hydrochloride?

A4: For aqueous stock solutions, it is recommended to store them at -20°C for short-term

storage (up to 1 month) and at -80°C for long-term storage (up to 6 months).[3] DMSO stock
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solutions are also stable under these conditions.[4] Avoid repeated freeze-thaw cycles by

aliquoting the stock solution into smaller, single-use vials.

Q5: Are there any recommended formulations for in vivo oral administration?

A5: Yes, for oral gavage in animal studies, NBI 35965 hydrochloride has been formulated in

5% mannitol in water.[2][3] Other potential oral formulations include suspensions in 0.2%

carboxymethyl cellulose or solutions containing PEG400 or Tween 80.[3]

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Compound is not fully

dissolving in water.

- Insufficient mixing. -

Concentration is too high. -

Water quality is poor.

- Vortex the solution for 1-2

minutes. - Use gentle warming

(37°C) or brief sonication. -

Ensure the concentration does

not exceed 100 mM. - Use

sterile, purified water (e.g.,

Milli-Q or equivalent).

Precipitation occurs after

adding to cell culture media or

buffer.

- Change in pH or ionic

strength. - Saturation limit

exceeded in the final solution.

- Prepare a more dilute stock

solution. - Add the stock

solution to the media/buffer

dropwise while stirring. - Test

the solubility at the final

concentration in a small

volume first.

Inconsistent experimental

results.

- Degradation of the

compound. - Inaccurate

concentration of the stock

solution.

- Prepare fresh stock solutions

regularly. - Store stock

solutions properly in aliquots at

-80°C. - Always use the batch-

specific molecular weight

provided on the Certificate of

Analysis for concentration

calculations.[1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

Weigh out a precise amount of NBI 35965 hydrochloride powder using an analytical

balance.

Using the batch-specific molecular weight (e.g., 437.79 g/mol ), calculate the volume of

sterile, purified water required to achieve a 10 mM concentration.

Calculation Example: For 5 mg of compound: (5 mg / 437.79 mg/mmol) / 10 mmol/L =

0.001142 L = 1.142 mL.

Add the calculated volume of water to the vial containing the compound.

Vortex the solution for 1-2 minutes until the compound is fully dissolved. Gentle warming or

brief sonication can be applied if necessary.

Filter the solution through a 0.22 µm sterile filter into a new sterile tube.

Aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

Thaw a single-use aliquot of the 10 mM aqueous stock solution.

Serially dilute the stock solution with the appropriate cell culture medium or assay buffer to

achieve the desired final working concentration.

Ensure thorough mixing after each dilution step.

Use the freshly prepared working solution immediately for your experiment.

Signaling Pathway and Experimental Workflow
NBI 35965 hydrochloride is a potent and selective antagonist of the Corticotropin-Releasing

Factor Receptor 1 (CRF₁).[1] The CRF₁ receptor is a G-protein coupled receptor that, upon

binding its endogenous ligand CRF, activates adenylyl cyclase, leading to an increase in
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intracellular cyclic AMP (cAMP).[2] This signaling cascade is a key component of the stress

response, and its activation can lead to the production and release of adrenocorticotropic

hormone (ACTH).[1][2] By blocking the CRF₁ receptor, NBI 35965 hydrochloride inhibits the

downstream signaling cascade, thereby reducing cAMP accumulation and ACTH production.[1]

[2]
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Caption: CRF₁ receptor signaling pathway and the inhibitory action of NBI 35965
hydrochloride.
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Caption: General experimental workflow for using NBI 35965 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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